Cas no 1784503-38-3 (2-Difluoromethyl-4,6-dimethylanisole)

• Product Name: 2-Difluoromethyl-4,6-dimethylanisole
• CAS No: 1784503-38-3
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5002473
• Update Time: 2025-05-25

2-Difluoromethyl-4,6-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethyl-4,6-dimethylanisole

• Inchi： 1S/C10H12F2O/c1-6-4-7(2)9(13-3)8(5-6)10(11)12/h4-5,10H,1-3H3
• InChI Key： UYOCHYXRPLQXJA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Additional information on 2-Difluoromethyl-4,6-dimethylanisole

Professional Introduction to 2-Difluoromethyl-4,6-dimethylanisole (CAS No. 1784503-38-3)

2-Difluoromethyl-4,6-dimethylanisole, a compound with the chemical identifier CAS No. 1784503-38-3, represents a significant advancement in the realm of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in the development of novel bioactive molecules. The presence of both difluoromethyl and dimethyl substituents in its aromatic ring system imparts distinct reactivity and stability, making it a valuable scaffold for synthetic chemists and medicinal chemists alike.

The difluoromethyl group is particularly noteworthy in this context, as it is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in recent years, with numerous studies demonstrating its efficacy in improving the pharmacokinetic profiles of small molecule inhibitors. In particular, the incorporation of a difluoromethyl group has been shown to increase the lipophilicity of molecules, thereby facilitating their penetration across biological membranes. This property is especially crucial in the design of drugs targeting receptors located within lipid-rich environments, such as G-protein coupled receptors (GPCRs).

The structural motif of 2-Difluoromethyl-4,6-dimethylanisole also incorporates two methyl groups at the 4- and 6-positions of the anisole ring. These substituents not only contribute to the overall steric bulk of the molecule but also influence its electronic distribution through hyperconjugation and inductive effects. Such modifications are often employed to fine-tune the binding interactions between a drug candidate and its biological target. For instance, the methyl groups can serve as hydrophobic anchors, enhancing interactions with hydrophobic pockets on proteins or enzymes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 2-Difluoromethyl-4,6-dimethylanisole has emerged as a promising candidate in this endeavor due to its versatile structural features. One area of particular interest is its potential application in oncology research. The unique combination of substituents in this molecule makes it an attractive scaffold for designing kinase inhibitors, which are critical targets in cancer therapy. Several studies have highlighted the role of fluorinated aromatic compounds in enhancing the potency and selectivity of kinase inhibitors.

Moreover, the agrochemical industry has also shown keen interest in this compound. The structural features of 2-Difluoromethyl-4,6-dimethylanisole make it a suitable precursor for developing novel pesticides and herbicides. The presence of electron-withdrawing groups such as the difluoromethyl moiety can enhance the bioactivity of agrochemicals by improving their binding affinity to biological targets involved in plant growth regulation and pest control.

The synthesis of 2-Difluoromethyl-4,6-dimethylanisole presents an intriguing challenge for synthetic chemists due to its complex functionalization requirements. However, recent advances in synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated fluorination have enabled efficient construction of the desired molecular framework. These advancements have not only facilitated the production of this compound but have also paved the way for further derivatization and optimization.

In conclusion, 2-Difluoromethyl-4,6-dimethylanisole represents a significant milestone in pharmaceutical and agrochemical research. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new methodologies for its synthesis and functionalization, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.